- Synthesis of fused heterocyclic DYRK1A inhibitors treating neurological disorders, World Intellectual Property Organization, , ,
Cas no 942070-84-0 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole)
5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole is a boronic ester derivative of oxazole, serving as a versatile intermediate in organic synthesis and cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. The oxazole ring contributes to its utility in pharmaceutical and agrochemical applications, where heterocyclic frameworks are often required. This compound is particularly valuable in Suzuki-Miyaura couplings, enabling efficient C-C bond formation with high selectivity. Its well-defined structure and reactivity make it a reliable reagent for constructing complex molecular architectures in medicinal chemistry and materials science.
942070-84-0 structure
Product Name:5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
CAS No:942070-84-0
MF:C9H14BNO3
MW:195.023362636566
MDL:MFCD12405501
CID:2130518
PubChem ID:53427091
Update Time:2025-06-09
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Oxazole
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole (ACI)
- 2-(Oxazol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 5-(4,4,5,5-Tetramethyl-1,2,3-dioxaborolan-2-yl)oxazole
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
- 942070-84-0
- 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
- DA-17462
- DTXSID50699448
- AB65539
- P19499
- CS-0094554
- OXAZOL-5-YLBORONIC ACID PINACOL ESTER
- 1,3-Oxazol-5-ylboronic acid pinacol ester
- SY045196
- AS-83377
- VKDRZPADYMLKNW-UHFFFAOYSA-N
- Oxazole-5-boronic acid pinacol ester
- SCHEMBL120878
- MFCD12405501
-
- MDL: MFCD12405501
- Inchi: 1S/C9H14BNO3/c1-8(2)9(3,4)14-10(13-8)7-5-11-6-12-7/h5-6H,1-4H3
- InChI Key: VKDRZPADYMLKNW-UHFFFAOYSA-N
- SMILES: N1C=C(B2OC(C)(C)C(C)(C)O2)OC=1
Computed Properties
- Exact Mass: 195.1066735g/mol
- Monoisotopic Mass: 195.1066735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 276.7±13.0 ºC (760 Torr),
- Flash Point: 121.1±19.8 ºC,
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T302615-1mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole |
942070-84-0 | 1mg |
$69.00 | 2023-05-17 | ||
| TRC | T302615-5mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole |
942070-84-0 | 5mg |
$110.00 | 2023-05-17 | ||
| TRC | T302615-10mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole |
942070-84-0 | 10mg |
$178.00 | 2023-05-17 | ||
| TRC | T302615-25mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole |
942070-84-0 | 25mg |
$287.00 | 2023-05-17 | ||
| TRC | T302615-50mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole |
942070-84-0 | 50mg |
$523.00 | 2023-05-17 | ||
| TRC | T302615-100mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole |
942070-84-0 | 100mg |
$999.00 | 2023-05-17 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0181P-1g |
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
942070-84-0 | 96% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0181P-5g |
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
942070-84-0 | 96% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0181P-500mg |
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
942070-84-0 | 96% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0181P-250mg |
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
942070-84-0 | 96% | 250mg |
2756.14CNY | 2021-05-07 |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Pentane ; 10 - 15 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; rt; 20 min, rt
1.3 Solvents: Diethyl ether ; rt; 5 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; rt; 20 min, rt
1.3 Solvents: Diethyl ether ; rt; 5 min, rt
Reference
- Preparation of oxazole, imidazole, and pyrazole boryl compounds using iridium complexes, United States, , ,
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Raw materials
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Preparation Products
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
942070-84-0 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole) Related Products
- 2710297-73-5(2-(methyl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole)
- 2710297-72-4(2-(methyl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole-4-d)
- 2710297-71-3(2-(methoxy-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole)
- 2408429-75-2(2-Isopropyl-oxazole-5-boronic acid pinacol ester)
- 2710297-70-2(2-(methoxy-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole-4-d)
- 2716849-25-9([5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol)
- 1192056-62-4(2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-oxazole)
- 2710297-51-9(2-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole)
- 2186640-06-0(4-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole)
- 2408429-93-4(2-Tert-Butyl-oxazole-5-boronic acid pinacol ester)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent